Cas no 2227844-69-9 ((2S)-2-2-(benzyloxy)phenyloxirane)

• Product Name: (2S)-2-2-(benzyloxy)phenyloxirane
• CAS No: 2227844-69-9
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 6428375
• PubChem ID: 165619557
• Update Time: 2025-11-06

(2S)-2-2-(benzyloxy)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-2-(benzyloxy)phenyloxirane
• (2S)-2-[2-(benzyloxy)phenyl]oxirane
• EN300-1860295
• 2227844-69-9

• Inchi： 1S/C15H14O2/c1-2-6-12(7-3-1)10-16-14-9-5-4-8-13(14)15-11-17-15/h1-9,15H,10-11H2/t15-/m1/s1
• InChI Key： SZVDGQLBIZFXRX-OAHLLOKOSA-N
• SMILES： O1C[C@@H]1C1=CC=CC=C1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.099379685g/mol
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.8Ų

Additional information on (2S)-2-2-(benzyloxy)phenyloxirane

Introduction to (2S)-2-(Benzyloxy)Phenyl Oxirane (CAS No. 2227844-69-9)

The compound (2S)-benzyloxyphenyl oxirane, with the CAS registry number 2227844-69-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound, often referred to as a benzyloxyphenyl oxirane, is characterized by its unique structure, which combines a benzyl ether group with an epoxide functional group. The stereochemistry at the chiral center, denoted by the (2S) configuration, plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the potential of this compound in various applications, including drug delivery systems and advanced materials. The epoxide group in (2S)-benzyloxyphenyl oxirane is particularly reactive, making it a valuable intermediate in organic synthesis. Researchers have explored its reactivity under different conditions, such as acid-catalyzed ring-opening reactions, which can lead to the formation of diverse products with tailored functionalities.

In terms of synthesis, the preparation of (2S)-benzyloxyphenyl oxirane typically involves a two-step process: the formation of the epoxide followed by the introduction of the benzyl ether group. This approach ensures high stereoselectivity, which is essential for maintaining the desired (2S) configuration. The use of chiral catalysts and asymmetric induction techniques has further enhanced the efficiency and precision of this synthesis pathway.

The physical properties of this compound are also worth noting. Its melting point and solubility characteristics make it suitable for use in various solvent systems, particularly in organic solvents like dichloromethane and acetonitrile. These properties are advantageous in both laboratory settings and industrial applications.

From an environmental standpoint, recent research has focused on the biodegradation pathways of (2S)-benzyloxyphenyl oxirane. Understanding its environmental fate is crucial for assessing its safety and sustainability in large-scale production processes. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation through oxidative mechanisms, leading to the formation of less complex byproducts.

In conclusion, (2S)-benzyloxyphenyl oxirane (CAS No. 227844-69-9) is a versatile compound with promising applications across multiple disciplines. Its unique structure, reactivity, and stereochemical properties make it an invaluable tool in modern organic chemistry and materials science research.